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Compound of Interest

Compound Name: 10-Chloro-10H-phenothiazine

Cat. No.: B15163232

Essential Safety and Handling Guide for 10-
Chloro-10H-phenothiazine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 10-Chloro-10H-phenothiazine (also known as 2-
Chlorophenothiazine). The following procedures and recommendations are designed to ensure
safe handling, storage, and disposal of this chemical.

Chemical Hazards and GHS Classification:

10-Chloro-10H-phenothiazine is classified with the following hazards:

Skin Corrosion/Irritation, Category 2[1][2][3]

Serious Eye Damage/Eye Irritation, Category 2[1][2][4]

Specific target organ toxicity — Single exposure, Category 3 (Respiratory system)[1][2][4]

Acute toxicity, Oral, Category 4 (Harmful if swallowed)[4]

May cause an allergic skin reaction.[3]

When heated to decomposition, it can emit toxic fumes, including nitrogen oxides, carbon
monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[1][5] The toxicological
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properties have not been fully investigated.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended PPE for various operations.
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necessary.[1][6]

[7]

Standard Operating and Disposal Procedures

Receiving and Storage:
o Upon receipt, inspect containers for damage or leaks.

» Store in a dry, cool, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.[1][2][6]

» Keep containers tightly closed and store in a locked cabinet or area.[1][2][6][8]

Handling and Experimental Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1] All personnel must be trained on the hazards and safe handling procedures.

o Ventilation: All work with 10-Chloro-10H-phenothiazine, especially handling of the solid
powder, must be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid dust formation and inhalation.[1][2][6][7][8][9]

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

e Procedure:

[¢]

Avoid contact with skin and eyes.[1][2][6][8]

o

Avoid breathing dust.[1][2][8]

o

Wash hands thoroughly after handling.[1]

[¢]

Contaminated clothing should be removed immediately and washed before reuse.[1][2]
Spill Response:

» Evacuation: Evacuate non-essential personnel from the spill area.
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» Ventilation: Ensure adequate ventilation.
» Containment:

o For small spills, dampen the solid material with a solvent such as acetone and carefully
transfer it to a sealed, labeled waste container. Use absorbent paper dampened with the
solvent to clean the area.[10]

o For larger spills, prevent the generation of dust. Sweep up the material and place it into a
suitable container for disposal.[1][2][6][8] Inert absorbent materials like sand or silica gel
can also be used.[1]

» Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.

e Waste: All contaminated materials, including PPE, must be disposed of as hazardous waste.
Waste Disposal Plan:

» All waste containing 10-Chloro-10H-phenothiazine must be collected in clearly labeled,
sealed containers.

e Do not empty into drains.[1][6][8]
o Disposal must be conducted through an approved waste disposal plant.[1][2]

e |tis the responsibility of the waste generator to correctly classify the waste and ensure
compliance with all local, regional, and national hazardous waste regulations.[1]

Risk Assessment and PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate
personal protective equipment when working with 10-Chloro-10H-phenothiazine.
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Start: Handling
10-Chloro-10H-phenothiazine

|

Assess Task:
- Scale (mg, g, kg)
- Physical form (solid, solution)
- Operation (weighing, reaction)

Identify Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
- Inhalation/Ingestion Toxicity

Select Base PPE

Standard Lab Attire:
- Safety Glasses
- Lab Coat
- Gloves

Is adequate ventilation
(e.g., fume hood) available?

Add Respiratory Protection:
- N95/P95 Respirator
- Full-face respirator for emergencies

Is there a risk
of splashing?

Upgrade Eye/Face Protection:
- Goggles
- Face Shield

Is there a risk of
significant body contact?

Add Body Protection:
- Chemical Resistant Apron
- Full Body Suit

No

Final PPE Configuration

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for 10-Chloro-10H-phenothiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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